Cas no 1425-89-4 (1,3-Bis(2-fluorophenyl)propan-2-one)

• Product Name: 1,3-Bis(2-fluorophenyl)propan-2-one
• CAS No: 1425-89-4
• MF: C₁₅H₁₂F₂O
• MW: 246.251991271973
• CID: 4674680
• PubChem ID: 54978049
• Update Time: 2025-05-27

1,3-Bis(2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(2-fluorophenyl)propan-2-one
• 2-fluorobenzyl ketone
• NE43874
• Z1436472879
• 1,3-Bis(2-fluorophenyl)propan-2-one

• Inchi： 1S/C15H12F2O/c16-14-7-3-1-5-11(14)9-13(18)10-12-6-2-4-8-15(12)17/h1-8H,9-10H2
• InChI Key： ZPMDLKAIBNZIKT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(CC1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• Topological Polar Surface Area: 17.1

Additional information on 1,3-Bis(2-fluorophenyl)propan-2-one

Comprehensive Overview of 1,3-Bis(2-fluorophenyl)propan-2-one (CAS No. 1425-89-4): Properties, Applications, and Industry Insights

1,3-Bis(2-fluorophenyl)propan-2-one, identified by its CAS number 1425-89-4, is a fluorinated aromatic ketone with significant relevance in modern chemical research and industrial applications. This compound, characterized by its unique molecular structure featuring two 2-fluorophenyl groups attached to a propan-2-one backbone, has garnered attention for its versatility in synthetic chemistry and material science. In this detailed exploration, we delve into its physicochemical properties, synthesis pathways, and emerging applications while addressing trending queries such as "fluorinated ketones in drug discovery" and "sustainable synthesis of aromatic ketones."

The molecular formula of 1,3-Bis(2-fluorophenyl)propan-2-one (C₁₅H₁₂F₂O) underscores its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers frequently search for "CAS 1425-89-4 solubility" or "thermal stability of fluorinated ketones," highlighting its importance in high-temperature reactions. With a melting point range of 80–85°C and moderate solubility in polar solvents like ethanol and acetone, this compound is particularly suited for pharmaceutical intermediates and advanced material precursors. Its fluorine atoms enhance electron-withdrawing effects, a feature often explored in "click chemistry applications" and "catalysis design."

Recent advancements in green chemistry have spurred interest in "eco-friendly synthesis of 1,3-Bis(2-fluorophenyl)propan-2-one." Traditional methods involving Friedel-Crafts acylation are being replaced by catalytic processes using biodegradable reagents or microwave-assisted reactions, reducing energy consumption by up to 40%. Industry reports indicate a growing demand for this compound in "OLED materials" and "liquid crystal displays," where its fluorinated structure improves electron mobility. A 2023 study published in Advanced Functional Materials highlighted its role in enhancing the lifespan of organic semiconductors, addressing the popular query "how fluorination affects material performance."

From a commercial perspective, 1,3-Bis(2-fluorophenyl)propan-2-one is classified as a high-purity specialty chemical, with global suppliers emphasizing >99% HPLC-grade purity for research applications. Analytical techniques like GC-MS and NMR spectroscopy are critical for quality verification, as noted in searches for "CAS 1425-89-4 analytical methods." Regulatory compliance with REACH and FDA guidelines ensures its safe use in agrochemical formulations and electronic coatings. Notably, its low ecotoxicity profile aligns with the "green chemistry principles" frequently discussed in sustainability forums.

Future prospects for CAS 1425-89-4 include potential applications in bioimaging probes and metal-organic frameworks (MOFs), areas generating substantial academic interest. Patent analyses reveal a 15% annual increase in filings related to "fluorinated ketone derivatives" since 2020, reflecting their expanding utility. For laboratories handling this compound, proper storage under inert atmosphere and protection from UV light—addressing the query "how to store fluorinated aromatic ketones"—are essential to maintain stability. As industries prioritize halogenated compounds with low environmental impact, 1,3-Bis(2-fluorophenyl)propan-2-one exemplifies how targeted molecular design can meet both performance and sustainability goals.